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Compound of Interest

Compound Name: 2-Methylnonane

Cat. No.: B3428614

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physical properties of 2-
Methylnonane, an isomer of decane. The information is presented in a clear, structured format
to facilitate its use in research, chemical synthesis, and drug development applications.

Core Physical Properties of 2-Methylnonane

2-Methylnonane is a branched-chain alkane with the molecular formula C10H22.[1] It is a
colorless liquid at room temperature with a petroleum-like odor.[1] As a flammable liquid, it
poses an aspiration toxicity hazard and may be fatal if swallowed and enters the airways.[1][2]
It is insoluble in water and has a density lower than water, causing it to float.[1]

Quantitative Data Summary

The following table summarizes the key physical properties of 2-Methylnonane, compiled from
various sources for easy reference and comparison.
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Physical Property Value Units

Boiling Point 166 - 169 °C

167 °C

167.00 to 168.00 °C at 760.00 mm Hg

Melting Point -74.65 °C

-75 °C

Density 0.726 g/mL at 20 °C
Refractive Index 1.410 at 20 °C/D
Flash Point 46 °C

114.8 °F - closed cup

Vapor Pressure 1.89 mmHg at 25 °C
Molecular Weight 142.28 g/mol

Experimental Protocols for Property Determination

The accurate determination of physical properties such as boiling and melting points is crucial
for the characterization and quality control of chemical substances. Standard laboratory
procedures for alkanes like 2-Methylnonane are outlined below.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[3] For a pure compound, the boiling point is a sharp,
characteristic value.[3]

Common Method: Thiele Tube Distillation

A widely used and efficient method for determining the boiling point of a small sample is the
Thiele tube method.[4]
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o Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a
small test tube or a specialized boiling tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid sample.

o Apparatus Setup: The boiling tube is attached to a thermometer, and the assembly is placed
in a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil). The
thermometer bulb and the sample should be immersed in the oil.

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. The heating is then discontinued.

e Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary
tube upon cooling is recorded as the boiling point.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this occurs over a very narrow temperature range.

Common Method: Capillary Melting Point Apparatus

o Sample Preparation: A small amount of the solidified 2-Methylnonane (by cooling below its
melting point) is finely powdered and packed into a capillary tube, which is sealed at one
end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically
consists of a heated block with a thermometer or a digital temperature sensor.

o Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
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clear liquid is recorded as the end of the melting range. For a pure substance, this range
should be narrow (0.5-1 °C).

Logical Relationships and Molecular Structure

The physical properties of an alkane like 2-Methylnonane are directly influenced by its
molecular structure. The branching in its carbon chain affects the intermolecular forces, which
in turn dictate properties like boiling and melting points.
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Caption: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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